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Compound of Interest

Compound Name: Dicyclohexylmethane

Cat. No.: B1201802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is

not a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety

consultation. Users should always consult the most current SDS for dicyclohexylmethane and

adhere to all applicable local, state, and federal regulations.

Introduction
Dicyclohexylmethane, also known as cyclohexylmethylcyclohexane, is a cycloaliphatic

hydrocarbon with the chemical formula C₁₃H₂₄. While structurally related to compounds used in

the polymer industry, specific toxicological and safety data for dicyclohexylmethane (CAS RN:

3178-23-2) are notably scarce in publicly available literature.[1] This guide provides a summary

of the known information and outlines best practices for handling this compound in a laboratory

setting, with a strong emphasis on precautionary measures due to the significant data gaps.

It is crucial to distinguish dicyclohexylmethane from its diisocyanate derivative,

dicyclohexylmethane 4,4'-diisocyanate (HMDI). The diisocyanate is a well-documented

hazardous substance with significant respiratory and skin sensitization properties. Much of the

readily available safety information for "dicyclohexylmethane" is often for this more hazardous

derivative, and care must be taken to use data specific to CAS RN: 3178-23-2.

Hazard Identification and Classification
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Due to the lack of specific toxicological studies, a definitive hazard classification for

dicyclohexylmethane is not available.[1] However, based on its chemical structure as a

hydrocarbon, potential hazards may include:

Skin and Eye Irritation: Prolonged or repeated contact may cause irritation.

Respiratory Irritation: Inhalation of vapors or mists may irritate the respiratory tract.

Aspiration Hazard: If swallowed, aspiration into the lungs may occur, which can be harmful.

It is important to note that a Safety Data Sheet for dicyclohexylmethane indicates "no data

available" for critical toxicological endpoints such as acute toxicity, skin corrosion/irritation,

serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity,

carcinogenicity, and reproductive toxicity.[1]

Physical and Chemical Properties
A summary of the available physical and chemical properties of dicyclohexylmethane is

presented in Table 1.

Property Value

CAS Number 3178-23-2

Molecular Formula C₁₃H₂₄

Molecular Weight 180.33 g/mol

Appearance Data not available

Odor Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Vapor Pressure Data not available

Solubility in Water Data not available
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Table 1: Physical and Chemical Properties of Dicyclohexylmethane.

Exposure Controls and Personal Protection
Given the lack of specific toxicity data, a conservative approach to exposure control is

essential. Engineering controls and personal protective equipment (PPE) should be selected to

minimize the potential for contact.

Engineering Controls
Ventilation: Work with dicyclohexylmethane should be conducted in a well-ventilated area.

A chemical fume hood is recommended, especially when heating the substance or when

there is a potential for aerosol generation.[1]

Enclosed Systems: For larger quantities or continuous processes, the use of a closed

system is advised to minimize fugitive emissions.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided in Table 2.

PPE Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[1]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile,

neoprene). The breakthrough time of the glove

material should be considered. Wear a lab coat

or other protective clothing to prevent skin

contact.[1]

Respiratory Protection

If ventilation is inadequate or if aerosols are

generated, a NIOSH-approved respirator with

an organic vapor cartridge may be necessary.[1]

Table 2: Recommended Personal Protective Equipment for Handling Dicyclohexylmethane.
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The following diagram outlines a general workflow for the safe use of PPE in a laboratory

setting.

Preparation Donning Sequence Chemical Handling Doffing Sequence (Contaminated)

Assess Hazards
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat) Inspect PPE for Damage 1. Don Lab Coat 2. Don Respirator

(If required) 3. Don Eye Protection 4. Don Gloves Handle Dicyclohexylmethane
in a Fume Hood 1. Remove Gloves 2. Remove Eye Protection 3. Remove Lab Coat 4. Remove Respirator Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1: General Personal Protective Equipment (PPE) Workflow.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Use

only in a well-ventilated area. Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] Keep

away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines and seek medical attention.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1]

Skin Contact
Immediately wash off with soap and plenty of

water. Remove contaminated clothing.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[1]

Table 3: First-Aid Measures for Dicyclohexylmethane Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.

Absorb: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect: Place the absorbed material into a suitable, closed container for disposal.

Decontaminate: Clean the spill area thoroughly.

The following diagram illustrates a general workflow for responding to a chemical spill.
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Figure 2: General Chemical Spill Response Workflow.
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Toxicological Information
As previously stated, there is a significant lack of available data on the toxicological properties

of dicyclohexylmethane.[1] No information is available for the following endpoints:

Acute toxicity (oral, dermal, inhalation)

Skin corrosion/irritation

Serious eye damage/irritation

Respiratory or skin sensitization

Germ cell mutagenicity

Carcinogenicity

Reproductive toxicity

Specific target organ toxicity (single and repeated exposure)

Aspiration hazard

Due to this absence of data, dicyclohexylmethane should be handled as a substance of

unknown toxicity, and exposure should be minimized.

Ecological Information
There is no available data on the ecotoxicological effects of dicyclohexylmethane, including

its impact on aquatic life, persistence and degradability, bioaccumulative potential, or mobility in

soil.[1] Therefore, release into the environment should be avoided.

Experimental Protocols
Due to the lack of published toxicological studies for dicyclohexylmethane, specific

experimental protocols for its assessment are not available. Standardized OECD (Organisation

for Economic Co-operation and Development) test guidelines would be appropriate for
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evaluating the toxicological and ecotoxicological properties of this substance. These would

include, but not be limited to:

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Skin Sensitization: OECD Test Guideline 429

Mutagenicity: OECD Test Guideline 471 (Ames Test)

Ready Biodegradability: OECD Test Guideline 301

Signaling Pathways
There is no information available in the scientific literature regarding the signaling pathways or

mechanisms of toxicity for dicyclohexylmethane. Research would be required to determine if

this compound interacts with any biological pathways.

Conclusion
The health and safety profile of dicyclohexylmethane is largely uncharacterized. The lack of

toxicological and ecotoxicological data necessitates a highly precautionary approach to its

handling. All work with this compound should be conducted with appropriate engineering

controls and personal protective equipment to minimize exposure. In the absence of specific

data, researchers, scientists, and drug development professionals should treat

dicyclohexylmethane as a substance of unknown toxicity and handle it with the utmost care.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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